Prednisone 21-Sulfate Ester Sodium Salt
Prednisone 21-Sulfate Ester Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
113092-08-3
VCID:
VC0052062
InChI:
InChI=1S/C21H26O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h5,7,9,14-15,18,25H,3-4,6,8,10-11H2,1-2H3,(H,26,27,28);/t14-,15-,18+,19-,20-,21-;/m0./s1
SMILES:
CC12CC(=O)C3C(C1CCC2(C(=O)COS(=O)(=O)O)O)CCC4=CC(=O)C=CC34C.[Na]
Molecular Formula:
C21H26NaO8S
Molecular Weight:
461.481
Prednisone 21-Sulfate Ester Sodium Salt
CAS No.: 113092-08-3
Reference Standards
VCID: VC0052062
Molecular Formula: C21H26NaO8S
Molecular Weight: 461.481
| CAS No. | 113092-08-3 |
|---|---|
| Product Name | Prednisone 21-Sulfate Ester Sodium Salt |
| Molecular Formula | C21H26NaO8S |
| Molecular Weight | 461.481 |
| IUPAC Name | [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate;sodium |
| Standard InChI | InChI=1S/C21H26O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h5,7,9,14-15,18,25H,3-4,6,8,10-11H2,1-2H3,(H,26,27,28);/t14-,15-,18+,19-,20-,21-;/m0./s1 |
| Standard InChIKey | QASKLUHKNOXQHJ-HNGAPHHWSA-N |
| SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)COS(=O)(=O)O)O)CCC4=CC(=O)C=CC34C.[Na] |
| Synonyms | 17,21-Dihydroxypregna-1,4-diene-3,11,20-trione 21-(Hydrogen Sulfate) Sodium Salt |
| Last Modified | Aug 20 2021 |
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